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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Decanoic acid, 6-hydroxy- (CAS Number: 16899-10-8).[1] Given the limited

availability of a specific Safety Data Sheet (SDS) for this isomer, the following information is

synthesized from data on similar hydroxy fatty acids and decanoic acid. All personnel must

review this information before working with this compound.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for 6-hydroxydecanoic acid is not readily available, it is prudent to

treat it with the same precautions as other hydroxy fatty acids, which are known to cause skin

and eye irritation.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15124926?utm_src=pdf-interest
https://www.benchchem.com/product/b15124926?utm_src=pdf-body
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/1649177
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.[2]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not typically required under normal laboratory

conditions with adequate ventilation. Use a

NIOSH-approved respirator if handling large

quantities or if dust or aerosols are generated.

Physical and Chemical Properties
The following table summarizes the known and estimated physical and chemical properties of

Decanoic acid, 6-hydroxy-. Data for decanoic acid and its other isomers are provided for

reference and should be considered as approximations.
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Property Value Source/Note

Molecular Formula C10H20O3 [1][3]

Molecular Weight 188.27 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

at room temperature.
[3]

Solubility
Practically insoluble in water;

soluble in organic solvents.
[3][4]

Boiling Point ~318.9 °C at 760 mmHg
(Data for 2-Hydroxydecanoic

acid)[5]

Melting Point 75 - 77 °C
(Data for 10-Hydroxydecanoic

acid)[2]

Flash Point ~160.9 °C
(Data for 2-Hydroxydecanoic

acid)[5]

Density ~1.011 g/cm³
(Data for 2-Hydroxydecanoic

acid)[5]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure laboratory safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid contact with skin and eyes.[2]

Avoid inhalation of any vapors or mists.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a cool, dry place.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[6]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Get medical

attention if irritation develops or persists.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Accidental Release and Disposal Plan
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.
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Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Operational Workflow
The following diagram illustrates the standard operational workflow for handling Decanoic
acid, 6-hydroxy- in a laboratory setting.
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Caption: Safe handling workflow for Decanoic acid, 6-hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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